Cas no 2097943-66-1 (2-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid)

• Product Name: 2-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid
• CAS No: 2097943-66-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5047380
• Update Time: 2025-06-15

2-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid
• 2-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid

• Inchi： 1S/C13H23NO3/c1-2-11(12(15)16)14-8-5-7-13(10-14)6-3-4-9-17-13/h11H,2-10H2,1H3,(H,15,16)
• InChI Key： QRFPZSDVWUFUAD-UHFFFAOYSA-N
• SMILES： O1CCCCC21CCCN(C(C(=O)O)CC)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: -0.4
• Topological Polar Surface Area: 49.8

Additional information on 2-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid

Introduction to 2-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid (CAS No. 2097943-66-1)

2-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid, identified by the CAS number 2097943-66-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This spirocyclic derivative features a unique structural motif, combining an azaspirane core with a butanoic acid side chain, which endows it with distinct physicochemical properties and potential biological activities. The compound's intricate framework, characterized by its oxygen and nitrogen heterocycles, positions it as a promising candidate for further exploration in drug discovery and material science applications.

The molecular structure of 2-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid consists of a spirocyclic backbone formed by the fusion of an eight-membered oxane ring and an eight-membered azaspiro ring. This arrangement creates a rigid, three-dimensional scaffold that may contribute to favorable pharmacokinetic profiles, such as improved solubility and metabolic stability. The presence of the carboxylic acid functionality at one end of the molecule allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological properties.

In recent years, spirocyclic compounds have emerged as a class of interest in medicinal chemistry due to their ability to mimic natural products and exhibit unique binding interactions with biological targets. The azaspirane moiety, in particular, has been studied for its potential antimicrobial, anti-inflammatory, and anticancer properties. Research has demonstrated that azaspiranes can interfere with bacterial cell wall synthesis and modulate immune responses, making them attractive scaffolds for therapeutic development. The incorporation of such structural elements into 2-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid suggests that this compound may possess similar bioactivities or serve as a versatile building block for novel drug candidates.

The butanoic acid side chain in 2-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid further enhances its potential utility in drug design. Carboxylic acids are well-known pharmacophores that can engage in hydrogen bonding interactions with biological targets, including enzymes and receptors. This functionality may facilitate the compound's binding to specific proteins or nucleic acids, thereby modulating cellular processes. Additionally, the carboxylic acid group can be readily converted into other pharmacologically relevant moieties, such as esters or amides, allowing for the exploration of diverse chemical space.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 2-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid with greater accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic indications. For instance, studies have suggested that spirocyclic compounds may inhibit kinases and other enzymes involved in cancer progression by disrupting their active sites or allosterically modulating their conformational states. The unique structural features of 2-(1-Oxa-8-azaspiro[5.5]undecan-8-yl)butanoic acid make it a compelling candidate for such applications.

The synthesis of 2-(1-Oxa-8-azaspiro[5.5]undecan-8-ylyl)butanoic acid presents both challenges and opportunities for synthetic chemists. The construction of the spirocyclic core requires precise control over reaction conditions to ensure high yield and enantiomeric purity. Advances in transition metal-catalyzed reactions have provided new methodologies for constructing complex cyclic frameworks efficiently. For example, palladium-catalyzed coupling reactions have been employed to form carbon-carbon bonds between the oxane and azaspiro units, while asymmetric hydrogenation techniques have been used to introduce chirality into the molecule.

The versatility of 2-(1-Oxa-8-spiro[5.]undecan-yI)-butoic acid extends beyond its potential as a drug candidate; it also serves as a valuable intermediate in the synthesis of more complex molecules. By functionalizing the carboxylic acid group or other reactive sites on the spirocyclic core, chemists can generate libraries of derivatives for high-throughput screening (HTS). This approach has been widely adopted in pharmaceutical research to identify novel bioactive compounds rapidly.

The physicochemical properties of 2-(1-Oxa-spiro[55]undecan-yI)-butoic acid, such as solubility, melting point, and logP values, are critical factors that influence its suitability for various applications. Computational predictions suggest that this compound may exhibit moderate solubility in water due to the presence of polar functional groups like the carboxylic acid and oxygen atoms within the heterocycles. However, its overall lipophilicity may limit its permeability across biological membranes unless modified appropriately.

In conclusion,(CAS No.) 2097943 66 1 is a structurally intriguing compound with significant potential in medicinal chemistry and bioorganic synthesis Its unique spirocyclic framework combined with functionalizable moieties positions it as a promising candidate for further exploration In light of recent advancements in synthetic methodologies computational modeling and drug discovery technologies this compound warrants continued investigation into its biological activities synthetic applications and industrial relevance